Cas no 1806948-84-4 (4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride)

• Product Name: 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride
• CAS No: 1806948-84-4
• MF: C₈H₃ClF₂N₂O₂
• MW: 232.571427583694
• CID: 4877165
• Update Time: 2025-05-23

4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride

• Inchi： 1S/C8H3ClF2N2O2/c9-7(15)6-5(8(10)11)3(2-12)1-4(14)13-6/h1,8H,(H,13,14)
• InChI Key： ZDOGCWLUMKIADR-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(F)F)C(C#N)=CC(N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 445
• XLogP3: 0.5
• Topological Polar Surface Area: 70

Additional information on 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride

Comprehensive Overview of 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride (CAS No. 1806948-84-4)

4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride (CAS No. 1806948-84-4) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound, characterized by its unique molecular structure featuring a cyano group, a difluoromethyl group, and a hydroxyl group, serves as a critical intermediate in the development of novel therapeutic agents. Its carbonyl chloride moiety further enhances its reactivity, making it a valuable building block for the synthesis of complex molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in drug discovery and agrochemicals. The presence of the difluoromethyl group in this compound is particularly noteworthy, as fluorinated compounds are known for their ability to improve metabolic stability and bioavailability. Researchers and chemists frequently search for terms like "fluorinated pyridine synthesis" and "carbonyl chloride applications", highlighting the growing interest in this chemical space. The compound's CAS No. 1806948-84-4 is often used as a key identifier in scientific literature and patent databases.

The synthesis of 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride involves multi-step organic reactions, including halogenation, cyanation, and carboxylation. Its hydroxyl group and carbonyl chloride functionality make it a versatile precursor for further derivatization. For instance, it can be employed in the preparation of amides, esters, and other heterocyclic compounds. This versatility aligns with the current trend of exploring multi-functional intermediates in medicinal chemistry, as evidenced by the frequent searches for "pyridine-based drug intermediates" and "highly functionalized pyridines".

From an industrial perspective, the compound's stability and reactivity make it suitable for large-scale production. However, handling requires expertise due to the presence of the carbonyl chloride group, which is sensitive to moisture. This aspect is often discussed in forums and research papers, with queries like "handling carbonyl chlorides safely" being common among laboratory professionals. The compound's CAS No. 1806948-84-4 is frequently referenced in safety data sheets and technical bulletins to ensure proper usage.

In the context of green chemistry, there is increasing interest in developing sustainable methods for synthesizing such compounds. Searches for "eco-friendly pyridine synthesis" and "green fluorination techniques" reflect this shift. While 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride itself is not a direct product of green chemistry, its derivatives are being explored for environmentally benign applications. This aligns with the broader industry focus on reducing the environmental footprint of chemical manufacturing.

The compound's potential in drug discovery is another area of high interest. Its pyridine core is a common motif in FDA-approved drugs, and the difluoromethyl group can enhance binding affinity to biological targets. Researchers often investigate "pyridine-based kinase inhibitors" and "fluorinated drug candidates", which further underscores the relevance of this compound. Patent filings and academic publications frequently cite CAS No. 1806948-84-4 as a key intermediate in the development of new therapeutics.

Analytical characterization of 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and identity, which are critical for its intended applications. The compound's CAS No. 1806948-84-4 is often included in analytical reports to maintain traceability and compliance with regulatory standards.

In summary, 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-carbonyl chloride (CAS No. 1806948-84-4) is a multifaceted compound with significant applications in pharmaceutical and chemical research. Its unique structural features, including the cyano, difluoromethyl, and hydroxyl groups, make it a valuable tool for scientists exploring new drug candidates and functional materials. As the demand for fluorinated pyridines and highly functionalized intermediates continues to grow, this compound is poised to remain a key player in advanced chemical synthesis.